Cas no 303147-21-9 (4-Chloro-N-5-cyano-2-(methylsulfanyl)phenylbenzenecarboxamide)

• Product Name: 4-Chloro-N-5-cyano-2-(methylsulfanyl)phenylbenzenecarboxamide
• CAS No: 303147-21-9
• CID: 4644476
• Update Time: 2025-10-31

4-Chloro-N-5-cyano-2-(methylsulfanyl)phenylbenzenecarboxamide Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-N-[5-CYANO-2-(METHYLSULFANYL)PHENYL]BENZENECARBOXAMIDE
• Benzamide, 4-chloro-N-[5-cyano-2-(methylthio)phenyl]-
• 4-Chloro-N-5-cyano-2-(methylsulfanyl)phenylbenzenecarboxamide

Additional information on 4-Chloro-N-5-cyano-2-(methylsulfanyl)phenylbenzenecarboxamide

Comprehensive Overview of 4-Chloro-N-5-cyano-2-(methylsulfanyl)phenylbenzenecarboxamide (CAS No. 303147-21-9)

4-Chloro-N-5-cyano-2-(methylsulfanyl)phenylbenzenecarboxamide, with the CAS number 303147-21-9, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique molecular structure, is often explored for its potential applications in drug development and advanced material synthesis. Researchers and industry professionals frequently search for terms like "4-Chloro-N-5-cyano-2-(methylsulfanyl)phenylbenzenecarboxamide uses" and "CAS 303147-21-9 properties", highlighting the growing interest in its functionalities.

The molecular structure of 4-Chloro-N-5-cyano-2-(methylsulfanyl)phenylbenzenecarboxamide includes a chloro substituent, a cyano group, and a methylsulfanyl moiety, which contribute to its distinct chemical behavior. These functional groups make it a versatile intermediate in synthetic chemistry. Searches such as "synthesis of 4-Chloro-N-5-cyano-2-(methylsulfanyl)phenylbenzenecarboxamide" and "chemical reactions involving CAS 303147-21-9" reflect the curiosity surrounding its preparation and reactivity.

In recent years, the compound has been studied for its potential role in the development of novel pharmaceuticals. Its structural features align with the design principles of bioactive molecules, making it a candidate for further investigation in drug discovery. Queries like "4-Chloro-N-5-cyano-2-(methylsulfanyl)phenylbenzenecarboxamide in medicine" and "therapeutic applications of CAS 303147-21-9" are common among researchers seeking to explore its medicinal potential.

Beyond pharmaceuticals, 4-Chloro-N-5-cyano-2-(methylsulfanyl)phenylbenzenecarboxamide has applications in material science. Its ability to act as a building block for advanced polymers and coatings has been a topic of interest. Keywords such as "CAS 303147-21-9 in material science" and "polymeric applications of 4-Chloro-N-5-cyano-2-(methylsulfanyl)phenylbenzenecarboxamide" are frequently encountered in academic and industrial research.

The compound's stability and solubility properties are also critical for its practical use. Researchers often look for information on "solubility of 4-Chloro-N-5-cyano-2-(methylsulfanyl)phenylbenzenecarboxamide" and "storage conditions for CAS 303147-21-9" to ensure optimal handling and application. These factors are essential for both laboratory and industrial settings.

Environmental and safety considerations are another area of focus. While the compound is not classified as hazardous, proper handling protocols are still emphasized. Searches like "safety data for 4-Chloro-N-5-cyano-2-(methylsulfanyl)phenylbenzenecarboxamide" and "environmental impact of CAS 303147-21-9" indicate a proactive approach to responsible usage.

In conclusion, 4-Chloro-N-5-cyano-2-(methylsulfanyl)phenylbenzenecarboxamide (CAS No. 303147-21-9) is a multifaceted compound with promising applications across various scientific disciplines. Its unique chemical properties and potential uses continue to drive research and innovation, making it a subject of ongoing exploration and development.